Cas no 18997-19-8 (Chloromethyl pivalate)

• Product Name: Chloromethyl pivalate
• CAS No: 18997-19-8
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• MDL: MFCD00000884
• CID: 51200
• PubChem ID: 24848492
• Update Time: 2025-10-30

Chloromethyl pivalate Chemical and Physical Properties

Names and Identifiers

• Chloromethyl pivalate
• Pivaloyloxymethyl chloride
• POM
• Chloromethyl trimethylacetate
• POM-Cl
• Trimethylacetic acid chloromethyl ester
• 2,2-dimethyl-propanoicacichloromethylester
• PIVALIC ACID CHLOROMETHYL ESTER
• 2,2-DIMETHYLPROPIONIC ACID CHLOROMETHYL ESTER
• CHLOROMETHYL PIVARATE
• CHLOROMETHYL 2,2-DIMETHYLPROPIONATE
• CMPV
• Chloromethyl Pivalate [Amino-Protecting Agent]
• hloromethyl pivalate
• 2,2-Dimethyl-propionic acid chloromethyl ester
• CHLORO METHYL PIVILATE
• Methanol
• Pivaloxymethylchlorde
• 2,2-Dimethylpropanoic acid chloromethyl ester
• chloromethylepivalate
• ChloroMethyl pivalate 97%
• chloromethyl 2,2-dimethylpropanoate
• Propanoic acid, 2,2-dimethyl-, chloromethyl ester
• Pivaloylmethyl Chloride
• GGRHYQCXXYLUTL-UHFFFAOYSA-N
• Chloromethyl pivalate, 99+%
• chioromethyl pivalate
• Chloromethyl pivaloate
• chloro-methyl pivalate
• pivaloxymethyl chloride
• pivaloyloxymethylchloride
• pivalyloxym
• Chloromethyl Pivalate; Pivaloyloxymethyl chloride
• 18997-19-8
• 18797-19-8
• MFCD00000884
• InChI=1/C6H11ClO2/c1-6(2,3)5(8)9-4-7/h4H2,1-3H3
• ZQU16YZ6MF
• Chloromethyl2,2-dimethylpropionate
• D77849
• pivalyloxymethyl chloride
• EINECS 242-735-1
• Chloromethyl pivalate, 97%
• 2-DIMETHYLPROPIONIC ACID CHLOROMETHYL ESTER
• FT-0623677
• F0001-0685
• (2,2-DIMETHYL-1-OXOPROPOXY)METHYL CHLORIDE
• Magnesium,isopropylmethoxy- (8CI)
• AS-19276
• Chloromethyl 2,2-dimethylpropanoate; Chloromethyl 2,2-dimethylpropionate; Chloromethyl pivalate; Chloromethyl trimethylacetate
• Q63393271
• SCHEMBL300
• GGRHYQCXXYLUTL-UHFFFAOYSA-
• AKOS006223678
• CS-W018522
• P1012
• SR-01000944704
• ClCH2OC(O)CMe3
• NS00026210
• ((TERT-BUTYLCARBONYL)OXY)METHYL CHLORIDE
• UNII-ZQU16YZ6MF
• DTXSID1066445
• .ALPHA.,.ALPHA.-DIMETHYLPROPIONYLOXYMETHYL CHLORIDE
• EN300-78938
• 2,2-dimethylpropanoic acid, chloromethyl ester
• SR-01000944704-1
• CHLOROMETHYLPIVALATE
• HY-Y0643
• DB-029580

• MDL： MFCD00000884
• Inchi： 1S/C6H11ClO2/c1-6(2,3)5(8)9-4-7/h4H2,1-3H3
• InChI Key： GGRHYQCXXYLUTL-UHFFFAOYSA-N
• SMILES： ClCOC(C(C)(C)C)=O
• BRN： 1560838

Computed Properties

• Exact Mass: 150.04500
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.045 g/mL at 25 °C(lit.)
• Melting Point: <-40°C
• Boiling Point: 147°C
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.417(lit.)
• Water Partition Coefficient: Miscible with most organic solvents. Immiscible with water.
• PSA: 26.30000
• LogP: 1.77200
• Sensitiveness: Sensitive to humidity
• Solubility: Uncertain

Chloromethyl pivalate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226,H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S16-S26-S36-S41-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Chloromethyl pivalate

Chloromethyl Pivalate: A Comprehensive Overview

Chloromethyl pivalate (CAS No. 18997-19-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, also known as chloromethyl tert-butyl carbonate, is a derivative of pivalic acid and exhibits unique chemical properties that make it invaluable in various applications. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with chloromethyl pivalate.

The molecular structure of chloromethyl pivalate consists of a tert-butyl group attached to a carbonate ester, with a chloromethyl substituent. This structure endows the compound with excellent stability and reactivity, particularly in nucleophilic substitution reactions. Recent studies have highlighted its role as an efficient leaving group in organic transformations, making it a preferred choice in the synthesis of complex molecules. Researchers have also explored its use as a protecting group for hydroxyl functionalities, further expanding its utility in modern organic chemistry.

One of the most notable applications of chloromethyl pivalate is in the field of drug discovery. Its ability to act as a mild alkylating agent has been leveraged in the development of bioactive compounds. For instance, recent findings demonstrate its effectiveness in synthesizing derivatives with potential anticancer properties. Additionally, chloromethyl pivalate has been employed in the construction of advanced materials, such as polymers and coatings, where its thermal stability and reactivity are highly advantageous.

In terms of synthesis, chloromethyl pivalate can be prepared via several routes, including the reaction of tert-butyl alcohol with phosgene followed by subsequent alkylation. Recent advancements have focused on optimizing these methods to enhance yield and reduce environmental impact. For example, catalytic systems utilizing transition metals have been developed to facilitate more efficient syntheses. These innovations not only improve the scalability of production but also align with current trends toward sustainable chemistry practices.

The physical properties of chloromethyl pivalate are equally noteworthy. It exists as a colorless liquid with a moderate boiling point, making it suitable for various industrial processes. Its solubility in organic solvents and inertness under mild conditions further contribute to its widespread use. Researchers have also investigated its compatibility with biological systems, revealing minimal toxicity at typical application levels.

Recent research has expanded the scope of chloromethyl pivalate into emerging areas such as green chemistry and bioconjugation. For instance, it has been utilized in the development of biodegradable polymers and as an intermediate in the synthesis of natural product analogs. These advancements underscore its adaptability and potential for future innovations across diverse scientific domains.

In conclusion, chloromethyl pivalate (CAS No. 18997-19-8) stands out as a pivotal compound in contemporary chemical research. Its unique properties, versatile applications, and ongoing developments position it as an essential tool for scientists and industries alike. As research continues to uncover new avenues for its use, chloromethyl pivalate will undoubtedly remain at the forefront of chemical innovation.